Cas no 88563-72-8 (Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-)
88563-72-8 structure
Product Name:Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-
CAS No:88563-72-8
MF:C16H22O
MW:230.345284938812
CID:628555
PubChem ID:13244203
Update Time:2025-04-19
Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl-
- 2-(2,6-dimethylcyclohexen-1-yl)-4,6-dimethylphenol
- 88563-72-8
- DTXSID10531471
- 2',3,5,6'-Tetramethyl-2',3',4',5'-tetrahydro[1,1'-biphenyl]-2-ol
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- Inchi: 1S/C16H22O/c1-10-8-13(4)16(17)14(9-10)15-11(2)6-5-7-12(15)3/h8-9,11,17H,5-7H2,1-4H3
- InChI Key: AFEKTVXEEMHKCD-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(C)=CC=1C1=C(C)CCCC1C
Computed Properties
- Exact Mass: 230.167065321g/mol
- Monoisotopic Mass: 230.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-(2,6-dimethyl-1-cyclohexen-1-yl)-4,6-dimethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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